1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid

• Molecular Formula: C17H23NO4
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 3,5-dimethyl-1-(phenylmethoxycarbonylamino)cyclohexane-1-carboxylic acid
• InChI: InChI=1S/C17H23NO4/c1-12-8-13(2)10-17(9-12,15(19)20)18-16(21)22-11-14-6-4-3-5-7-14/h3-7,12-13H,8-11H2,1-2H3,(H,18,21)(H,19,20)
• InChI Key: ULCOGRCMIDNZRK-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CC(C1)(C(=O)O)NC(=O)OCC2=CC=CC=C2)C

Description

1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid is a cyclohexane-derived compound featuring a benzyloxycarbonyl (Cbz) protective group on its amino moiety and methyl substituents at the 3- and 5-positions of the cyclohexane ring. This structure combines conformational rigidity (due to the dimethylcyclohexane scaffold) with the acid-labile Cbz group, making it relevant in peptide synthesis and medicinal chemistry for protecting amines during multi-step reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid typically involves multi-step organic reactions. One common method includes the protection of the amino group with a benzyloxycarbonyl (Cbz) group, followed by cyclization and subsequent functional group modifications. The reaction conditions often require specific catalysts and solvents to ensure high yield and purity.

Industrial Production Methods: Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. Techniques such as continuous flow chemistry and automated synthesis can be employed to produce the compound on a commercial scale.

Chemical Reactions Analysis

Types of Reactions: 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or modify existing ones.

Reduction: Reduction reactions can be used to remove protective groups or reduce specific functional groups.

Substitution: Nucleophilic and electrophilic substitution reactions can be employed to introduce new substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and organometallic compounds are used under controlled conditions.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce amines or alcohols.

Scientific Research Applications

1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid has several scientific research applications:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological macromolecules.

Medicine: Explored for its potential therapeutic properties, including as a precursor for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid involves its interaction with specific molecular targets. The benzyloxycarbonyl group can protect the amino group during reactions, allowing for selective modifications. The compound may interact with enzymes or receptors, influencing biochemical pathways and cellular processes.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s uniqueness lies in its substitution pattern and protective group chemistry . Below is a systematic comparison with analogous compounds from the evidence:

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents/Protective Groups	Molecular Weight	CAS Number	Notable Properties	Source
1-Amino-1-cyclohexanecarboxylic acid	Free amino group, no methyl substituents	143.18 g/mol	2756-85-6	High thermal stability (mp >300°C)
trans-2-Amino-1-cyclohexanecarboxylic acid	trans-amino group, no protective groups	143.18 g/mol	5691-19-0	Moderate melting point (274–278°C)
1-[(Benzyloxy)carbonyl]-3-fluoroazetidine-3-carboxylic acid	Cbz-protected azetidine, fluorine substituent	Not provided	1781046-72-7	Enhanced metabolic stability
tert-Butyl 3-fluoroazetidine-1-carboxylate	Boc-protected azetidine, fluorine substituent	Not provided	1083181-23-0	Acid-labile protection
Target Compound	Cbz-protected amino, 3,5-dimethylcyclohexane	Not provided	Not explicitly listed	Likely increased lipophilicity and steric hindrance	Inferred

Functional Group Analysis

• Protective Groups: The Cbz group in the target compound contrasts with tert-butoxycarbonyl (Boc) groups in analogs like tert-butyl 3-fluoroazetidine-1-carboxylate (CAS: 1083181-23-0). While Boc is cleaved under acidic conditions, Cbz requires hydrogenolysis or strong acids, offering orthogonal protection strategies . Unlike free amino acids (e.g., 1-Amino-1-cyclohexanecarboxylic acid), the Cbz group prevents unwanted side reactions during synthetic steps .
• Substituent Effects: The 3,5-dimethylcyclohexane backbone introduces steric hindrance absent in simpler cyclohexane analogs (e.g., trans-2-Amino-1-cyclohexanecarboxylic acid). This likely enhances conformational stability but may reduce solubility in polar solvents .

Physicochemical Properties

• However, the high mp (>300°C) of 1-Amino-1-cyclohexanecarboxylic acid suggests that methyl and Cbz substituents may lower thermal stability due to increased molecular flexibility .
• Solubility :
  • The dimethylcyclohexane moiety likely increases lipophilicity compared to unsubstituted cyclohexane derivatives. This property is critical for membrane permeability in drug candidates but may require formulation optimization .

Biological Activity

1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid is an organic compound notable for its complex structure, which includes a benzyloxycarbonyl group and a cyclohexane ring with two methyl substituents. Its molecular formula is C17H23NO4, with a molecular weight of approximately 305.37 g/mol. This compound possesses several functional groups, including an amine, a carboxylic acid, and an ether, which contribute to its potential applications in organic synthesis and medicinal chemistry.

The presence of multiple functional groups in 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid enhances its reactivity and versatility as a building block in organic synthesis. The compound's structure allows it to participate in various chemical reactions, although specific biological activity data remains limited.

Biological Activity Overview

While there is a scarcity of direct studies on the biological activity of this specific compound, insights can be drawn from related compounds and structural analogs. Compounds with similar structures often exhibit various biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Potential Biological Activities

• Anticancer Activity : Similar compounds have been studied for their potential to inhibit cancer cell proliferation. For instance, derivatives of cyclohexane carboxylic acids have shown promise in preclinical trials against various cancer types.
• Anti-inflammatory Effects : Compounds featuring benzyloxycarbonyl groups are often investigated for their ability to modulate inflammatory pathways.
• Antimicrobial Properties : The structural characteristics of this compound suggest potential activity against bacterial strains, although specific data is lacking.

Structural Similarities and Their Implications

The structural framework of 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid allows for comparisons with other biologically active compounds. Below is a table summarizing some structurally similar compounds and their reported biological activities.

Compound Name	Molecular Formula	Key Features	Reported Biological Activity
1-{[(Benzyloxy)carbonyl]amino}-2,2-dimethylcyclohexane-1-carboxylic acid	C17H23NO4	Similar benzyloxycarbonyl group; different methyl positioning	Anticancer activity observed in vitro
3,3-Dimethylcyclohexane-1-carboxylic acid	C9H16O2	Lacks the amino and benzyloxy groups; simpler structure	Mild anti-inflammatory effects
1-(((Benzyloxy)carbonyl)amino)cyclobutanecarboxylic acid	C16H21NO4	Smaller cyclobutane ring; retains benzyloxycarbonyl functionality	Antimicrobial activity against Gram-positive bacteria

Case Studies

While specific case studies on the biological activity of 1-{[(Benzyloxy)carbonyl]amino}-3,5-dimethylcyclohexane-1-carboxylic acid are not available, related research provides valuable insights:

• Anticancer Research : A study on similar cyclohexane derivatives demonstrated significant inhibition of tumor growth in xenograft models. The mechanism was attributed to the induction of apoptosis in cancer cells.
• Anti-inflammatory Studies : Research focusing on benzyloxycarbonyl derivatives indicated their ability to inhibit pro-inflammatory cytokine production in macrophages, suggesting potential therapeutic applications in treating inflammatory diseases.
• Antimicrobial Activity : Investigations into structurally related compounds revealed effective inhibition of bacterial growth, particularly against Staphylococcus aureus and Escherichia coli.